N-(2-chlorophenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C22H20ClN3O4/c23-17-6-2-3-7-18(17)24-22(29)21(28)16-13-26(19-8-4-1-5-15(16)19)14-20(27)25-9-11-30-12-10-25/h1-8,13H,9-12,14H2,(H,24,29)
• InChI Key: NSMOFNIITOEKDA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C22H20ClN3O4
• Molecular Weight: 425.9 g/mol

Description

N-(2-chlorophenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide, also known as CMI-977, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of indole derivatives and has been shown to possess anti-inflammatory, anti-tumor, and anti-angiogenic properties.

Scientific Research Applications

Synthesis and Chemical Transformations

Chemical synthesis involving morpholine and related structures showcases the versatility of these compounds in creating pharmaceutical agents. For instance, the synthesis of phosphorus-containing aldehydes of the oxazole series through reactions involving morpholine indicates the potential for creating polycentered electrophilic agents with significant yields (R. Vydzhak et al., 2002). Moreover, the development of 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents (D. Bardiot et al., 2015) highlights the potential of morpholine derivatives in addressing fungal infections, including those caused by Candida and Aspergillus species.

Antimicrobial and Antifungal Activities

Research into the antimicrobial and antifungal properties of compounds containing morpholine or similar functional groups demonstrates their potential in treating infections. For example, novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues have been synthesized and shown to exhibit superior in vitro activity against various fungal and bacterial strains, indicating their potential as effective antimicrobial agents (H. Jayadevappa et al., 2012).

Antitumor Activity

The exploration of novel anilidoquinoline derivatives, such as 2-(2-methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, in treating Japanese encephalitis reveals a significant antiviral and antiapoptotic effect in vitro, with potential implications for antitumor activities. These compounds have shown decreases in viral load and increased survival in infected models, suggesting their utility in antiviral therapies (Joydeep Ghosh et al., 2008).